Cas no 2450343-52-7 (3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one
• CAS No: 2450343-52-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6627265
• PubChem ID: 154642195
• Update Time: 2025-06-18

3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 5-((Benzyloxy)methyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL22322658
• 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one
• 2450343-52-7
• CS-0369458
• 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-[(phenylmethoxy)methyl]-
• 4-ethyl-3-(phenylmethoxymethyl)-1H-1,2,4-triazol-5-one
• DB-397266
• G74201

• Inchi： 1S/C12H15N3O2/c1-2-15-11(13-14-12(15)16)9-17-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,14,16)
• InChI Key： OMAPJRUXTMJWMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1=NNC(N1CC)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 8.23±0.20(Predicted)

Additional information on 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one

3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one: A Comprehensive Overview

3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one (CAS No. 2450343-52-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one.

Chemical Structure and Synthesis

The molecular formula of 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one is C₁₃H₁₆N₄O₂, with a molecular weight of 260.29 g/mol. The compound features a 1,2,4-triazole ring system substituted with a benzyloxymethyl group at the 3-position and an ethyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one can be achieved through various routes. One common method involves the reaction of an appropriate nitrile with hydrazine to form the triazole ring, followed by substitution reactions to introduce the benzyloxymethyl and ethyl groups. Recent studies have explored more efficient and environmentally friendly synthetic pathways, such as microwave-assisted synthesis and catalyst-mediated reactions, which have shown promising results in improving yield and reducing side products.

Biological Properties and Applications

3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one has been extensively studied for its biological activities. One of its key properties is its ability to inhibit specific enzymes involved in various physiological processes. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, making it a potential candidate for the development of targeted therapies in cancer and other diseases.

In addition to its enzymatic inhibition properties, 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one has also shown promising antifungal and antibacterial activities. Studies have demonstrated its effectiveness against a range of fungal pathogens and multidrug-resistant bacteria. These findings highlight its potential as a novel antimicrobial agent in the fight against drug-resistant infections.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one is currently being explored through various preclinical and clinical studies. Early-stage clinical trials have shown that the compound is well-tolerated with minimal side effects. Preliminary results indicate that it may be effective in treating certain types of cancer and infectious diseases.

In cancer research, 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one has been investigated for its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs. Furthermore, its ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a promising candidate for combination therapy with existing anticancer agents.

In the realm of infectious diseases, clinical trials are underway to evaluate the efficacy of 3-((Benzyloxy)methyl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one against multidrug-resistant bacteria and fungi. Initial findings suggest that it may offer a new treatment option for patients with difficult-to-treat infections.

Conclusion

3-((Benzyloxy)methyl)-4-ethyl-1H--,-,-,-,-,-,-,-,-,-,-,-,-,-,